Cas no 1369783-63-0 (2,3-bis(propan-2-yl)aniline)

• Product Name: 2,3-bis(propan-2-yl)aniline
• CAS No: 1369783-63-0
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 5179466
• Update Time: 2025-08-05

2,3-bis(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,3-bis(1-methylethyl)-
• 2,3-bis(propan-2-yl)aniline

• Inchi： 1S/C12H19N/c1-8(2)10-6-5-7-11(13)12(10)9(3)4/h5-9H,13H2,1-4H3
• InChI Key： QBCIVSJJZKMYEH-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C(C)C)=C1C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2,3-bis(propan-2-yl)aniline

2,3-Bis(propan-2-yl)aniline: A Comprehensive Overview

The compound with CAS No. 1369783-63-0, commonly referred to as 2,3-bis(propan-2-yl)aniline, is a significant organic compound in the field of chemistry. This compound is a derivative of aniline, characterized by the substitution of two isopropyl groups at the 2 and 3 positions of the aromatic ring. Its molecular formula is C₁₄H₂₄N, and it has a molecular weight of 216.35 g/mol. The compound exhibits a melting point of approximately 55°C and a boiling point around 175°C under standard conditions.

2,3-Bis(propan-2-yl)aniline has gained attention in recent years due to its versatile applications in various industries. It is widely used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The compound's structure makes it highly reactive, enabling it to participate in a variety of chemical reactions such as nucleophilic substitution, electrophilic substitution, and condensation reactions.

Recent studies have highlighted the potential of 2,3-bis(propan-2-yl)aniline in the development of novel materials with enhanced properties. For instance, researchers have explored its use in the synthesis of high-performance polymers and coatings. These materials exhibit improved thermal stability, mechanical strength, and resistance to environmental factors, making them suitable for aerospace and automotive applications.

The synthesis of 2,3-bis(propan-2-yl)aniline typically involves multi-step processes that require precise control over reaction conditions. One common method involves the Friedel-Crafts alkylation reaction, where an aniline derivative undergoes alkylation with an appropriate alkyl halide in the presence of a Lewis acid catalyst. This method ensures high yields and excellent selectivity in the formation of the desired product.

In terms of toxicity and environmental impact, 2,3-bis(propan-2-yl)aniline has been subjected to rigorous testing to assess its safety profile. According to recent studies published in reputable journals such as *Toxicology Letters* and *Environmental Science & Technology*, the compound exhibits low acute toxicity when administered via oral or dermal routes. However, prolonged exposure or high concentrations may lead to adverse effects on liver function and cellular metabolism.

The compound's applications extend beyond traditional chemical synthesis. It has been utilized as a precursor in the production of advanced materials such as graphene oxide composites and conductive polymers. These materials have shown promising results in energy storage devices like supercapacitors and lithium-ion batteries.

In conclusion, CAS No. 1369783-63-0, or 2,3-bis(propan-2-yl)aniline, is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties make it an invaluable tool for researchers and manufacturers alike. As ongoing research continues to uncover new uses for this compound, its significance in the chemical landscape is expected to grow further.